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Compound of Interest

Compound Name: 4,4'-Diphenoxybenzophenone

Cat. No.: B076987

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4,4'-
diphenoxybenzophenone, a chemical compound utilized in the production of high-
performance plastics.[1] The information is presented to be a valuable resource for
professionals in research and development.

Core Physical and Chemical Data

The fundamental physical and chemical properties of 4,4'-diphenoxybenzophenone are
summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C25H1803 [1112][3]
Molecular Weight 366.42 g/mol [3]
IUPAC Name st [2]13]
phenoxyphenyl)methanone

CAS Number 14984-21-5 [1][2][3]
Appearance Off-white crystalline powder [1]
Melting Point 147-151 °C [3]
Boiling Point 514.4 £ 35.0 °C (Predicted) [1]
Density 1.186 + 0.06 g/cm? (Predicted) [1]
Solubility Insoluble in water; Soluble in 1]

organic solvents

Experimental Protocols

Detailed methodologies for determining key physical properties are outlined below. These

protocols are standard laboratory procedures.

The melting point is a crucial indicator of a compound's purity.[4] For a pure crystalline solid,

the melting point is sharp, typically within a 0.5-1.0°C range. Impurities tend to lower and

broaden the melting point range.[4]

Apparatus:

Thermometer[4]

Spatula[6]

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (one end sealed)[4][5]
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e Mortar and pestle (if sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the 4,4'-diphenoxybenzophenone sample is completely dry
and finely powdered.[5][7] Introduce a small amount of the powder into the open end of a
capillary tube.[4][5] Pack the sample into the sealed end of the tube by tapping it gently on a
hard surface or by dropping it through a long glass tube.[5] The packed sample should be
approximately 1-2 mm high.[4]

o Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.[5]

o Heating: Heat the sample rapidly at first to determine an approximate melting range. Then,
allow the apparatus to cool to at least 20°C below the approximate melting point.[5]

o Measurement: Begin heating again at a slow, controlled rate, approximately 1-2°C per
minute, as the temperature approaches the expected melting point.[5]

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of melting) and the temperature at which the entire sample has turned into a clear
liquid (the completion of melting).[6] This range is the melting point of the sample.
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Workflow for Melting Point Determination
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'
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'
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'

Rapid Initial Heating to Find Approximate MP

'

Cool Apparatus Below Approximate MP

'

Slow, Controlled Heating (1-2°C/min)

'

Record Temperature Range of Melting

'

Analyze Data for Purity Assessment
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Workflow for Melting Point Determination
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This protocol provides a qualitative assessment of a substance's solubility in various solvents.

Apparatus:

Test tubes and rack[8]

Spatula

Graduated cylinder or pipettes[8]

Vortex mixer or stirring rods
Procedure:

o Sample Preparation: Place a small, pre-weighed amount of 4,4'-diphenoxybenzophenone
(e.g., 25 mg) into a test tube.[8]

e Solvent Addition: Add a small, measured volume of the desired solvent (e.g., 0.75 mL of
water) to the test tube.[8]

e Mixing: Vigorously shake or vortex the test tube to ensure thorough mixing.[8]

» Observation: Observe whether the solid dissolves completely. If it does, the substance is
considered soluble in that solvent under the tested conditions. If not, it is classified as
insoluble or sparingly soluble.

o Systematic Testing: Repeat the process with a range of solvents of varying polarities (e.qg.,
water, ethanol, diethyl ether, toluene) to establish a solubility profile.
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Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,4'-Diphenoxybenzophenone CAS#: 14984-21-5 [m.chemicalbook.com]

2. 4,4'-Diphenoxybenzophenone | C25H1803 | CID 84743 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 4,4'-Diphenoxybenzophenone, 98% | Fisher Scientific [fishersci.ca]
. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

. chem.libretexts.org [chem.libretexts.org]

. pennwest.edu [pennwest.edu]

. westlab.com [westlab.com]

°
[00] ~ » (621 iy w

. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 4,4'-
Diphenoxybenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076987#what-are-the-physical-properties-of-4-4-
diphenoxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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